Cas no 82571-93-5 ((4-Fluoro-3-nitrophenyl)(phenyl)methanone)

• Product Name: (4-Fluoro-3-nitrophenyl)(phenyl)methanone
• CAS No: 82571-93-5
• MF: C₁₃H₈FNO₃
• MW: 245.205926895142
• CID: 687481
• PubChem ID: 14590583
• Update Time: 2025-06-26

(4-Fluoro-3-nitrophenyl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-fluoro-3-nitrophenyl)phenyl-
• (4-fluoro-3-nitrophenyl)-phenylmethanone
• (4-fluoro-3-nitrophenyl) phenylmethanone
• 2-fluoro-5-benzoylnitrobenzene
• Methanone,(4-fluoro-3-nitrophenyl)phenyl
• 82571-93-5
• (4-FLUORO-3-NITROPHENYL)(PHENYL)METHANONE
• DTXSID20561946
• BS-24377
• AKOS024438823
• VMOPTVOBYACSJN-UHFFFAOYSA-N
• SCHEMBL7497537
• (4-Fluoro-3-nitrophenyl)(phenyl)methanone

• Inchi： 1S/C13H8FNO3/c14-11-7-6-10(8-12(11)15(17)18)13(16)9-4-2-1-3-5-9/h1-8H
• InChI Key： VMOPTVOBYACSJN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 245.04900
• Monoisotopic Mass: 245.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 62.89000
• LogP: 3.48810

Additional information on (4-Fluoro-3-nitrophenyl)(phenyl)methanone

Introduction to (4-Fluoro-3-nitrophenyl)(phenyl)methanone: CAS No. 82571-93-5

The compound (4-Fluoro-3-nitrophenyl)(phenyl)methanone with CAS No. 82571-93-5 is a highly specialized organic compound that has garnered significant attention in various fields of research and application. This compound, often referred to as 4-fluoro-3-nitroacetophenone, is characterized by its unique structure, which combines a phenyl group, a fluoro substituent, and a nitro group in a single molecule. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound in both academic and industrial settings.

Recent studies have highlighted the potential of (4-Fluoro-3-nitrophenyl)(phenyl)methanone in the field of drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-cancer and anti-inflammatory properties. The presence of the nitro group and fluoro substituent enhances the compound's ability to interact with biological systems, making it a promising candidate for further pharmacological investigations.

In addition to its role in drug discovery, (4-Fluoro-3-nitrophenyl)(phenyl)methanone has also been utilized in material science. Its ability to form stable polymers under specific conditions has led to its application in the development of advanced materials for electronic devices. The compound's electronic properties, influenced by the electron-withdrawing nitro and fluoro groups, make it an ideal candidate for use in organic semiconductors and optoelectronic applications.

The synthesis of (4-Fluoro-3-nitrophenyl)(phenyl)methanone involves a series of well-established organic reactions. Typically, the compound is synthesized through a Friedel-Crafts acylation reaction, where an acetylating agent reacts with an aromatic ring substituted with fluoro and nitro groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of this synthesis process, reducing production costs and minimizing environmental impact.

From an environmental perspective, (4-Fluoro-3-nitrophenyl)(phenyl)methanone has been studied for its biodegradation properties. Research indicates that under specific microbial conditions, the compound can undergo enzymatic degradation, offering insights into its potential use in bioremediation technologies. This aspect is particularly relevant as industries increasingly prioritize sustainable practices and eco-friendly chemical solutions.

Furthermore, (4-Fluoro-3-nitrophenyl)(phenyl)methanone has found applications in the field of analytical chemistry. Its distinct UV absorption characteristics make it an effective chromophore in the development of sensors for detecting specific analytes such as heavy metals or harmful gases. Recent innovations have leveraged this property to create highly sensitive detection systems with potential applications in environmental monitoring and public health.

In conclusion, (4-Fluoro-3-nitrophenyl)(phenyl)methanone (CAS No. 82571-93-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its significance in various fields is expected to grow further.